3-Methoxy-4-(2-morpholin-4-yl-ethoxy)-phenylamine

• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 3-methoxy-4-(2-morpholin-4-ylethoxy)aniline
• InChI: InChI=1S/C13H20N2O3/c1-16-13-10-11(14)2-3-12(13)18-9-6-15-4-7-17-8-5-15/h2-3,10H,4-9,14H2,1H3
• InChI Key: VIBRDTUKLYMUIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N)OCCN2CCOCC2

Description

3-Methoxy-4-(2-morpholin-4-yl-ethoxy)-phenylamine is a useful research compound. Its molecular formula is C13H20N2O3 and its molecular weight is 252.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared analogously to Example 3.1.b. from 4-[2-(2-methoxy-4-nitrophenoxy)ethyl]morpholine. Yield: 0.23 g (85.8% of theory); C13H20N2O3 (M=252.31); calc.: molecular ion peak (M+H)+: 253; found: molecular ion peak (M+H)+: 253; Rf value: 0.5 (silica gel, dichloromethane/methanol (9:1)).

Synthesis routes and methods II

Procedure details

A solution of 10% Pd/C (0.25 g) was added to a solution of 4-[2-(2-methoxy-4-nitro-phenoxy)-ethyl]-morpholine Compound 42a3 (1.4 g, 5.0 mmol) in EtOAc (50 mL). The solution was exposed to 40 PSI of hydrogen gas for a period of 1 hr. The catalyst was removed by filtration through Celite 545 and the solvent was removed to give 3-methoxy-4-(2-morpholin-4-yl-ethoxy)-phenylamine Compound 42a (1.1 g). MS 253 (MH+).